Cas no 2138018-70-7 (N-methyl-7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine)

• Product Name: N-methyl-7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine
• CAS No: 2138018-70-7
• MF: C₁₀H₁₂N₄O₃
• MW: 236.227281570435
• CID: 5760371
• PubChem ID: 165488441
• Update Time: 2025-05-25

N-methyl-7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine
• 2138018-70-7
• EN300-766937

• Inchi： 1S/C10H12N4O3/c1-6(2)13(3)7-4-5-8(14(15)16)10-9(7)11-17-12-10/h4-6H,1-3H3
• InChI Key： MXXATYCCBWGSMX-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=N1)N(C)C(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.09094026g/mol
• Monoisotopic Mass: 236.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88Ų

Additional information on N-methyl-7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine

N-Methyl-7-Nitro-N-(Propan-2-Yl)-2,1,3-Benzoxadiazol-4-Amine: A Comprehensive Overview

The compound N-methyl-7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine (CAS No. 2138018-70-7) is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of benzoxadiazoles, which are known for their unique electronic properties and potential use in various fields such as pharmacology, materials science, and electronics. The molecule features a benzoxadiazole ring system with substituents that include a methyl group, a nitro group, and an isopropylamine moiety. These substituents significantly influence the compound's chemical reactivity, stability, and biological activity.

Recent studies have highlighted the importance of benzoxadiazoles in drug discovery due to their ability to act as scaffolds for bioactive molecules. The nitro group in this compound is particularly interesting as it can participate in redox reactions and serve as a functional group for further chemical modifications. The methyl and isopropylamine substituents contribute to the compound's solubility and pharmacokinetic properties, making it a promising candidate for therapeutic applications.

One of the most notable advancements in the study of N-methyl-7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine involves its application in anti-cancer drug development. Researchers have found that this compound exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to the compound's ability to target specific cellular pathways involved in cancer progression.

In addition to its pharmacological applications, this compound has also been explored for its potential use in optoelectronic devices. The benzoxadiazole core is known for its high electron mobility and stability under thermal and oxidative conditions. By modifying the substituents on the benzoxadiazole ring, scientists have been able to tune the electronic properties of the compound, making it suitable for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Another area of active research involving N-methyl-7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine is its role as a precursor in the synthesis of advanced materials. The nitro group can be reduced to an amino group under specific conditions, enabling the formation of new chemical bonds and the creation of complex molecular architectures. This property has led to its use in the synthesis of polymeric materials with enhanced mechanical and thermal stability.

From a synthetic perspective, the preparation of N-methyl-7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine involves a multi-step process that combines nucleophilic aromatic substitution with amine alkylation techniques. The reaction sequence typically begins with the synthesis of the benzoxadiazole core followed by functionalization with the desired substituents. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

Despite its promising applications, there are challenges associated with the use of N-methyl-7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine. One concern is its potential environmental impact due to its complex structure and resistance to biodegradation. Researchers are actively investigating methods to mitigate these issues through green chemistry approaches and sustainable synthetic practices.

In conclusion, N-methyl-7-nitro-N-(propan